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CAS No.: 1767-28-8
Cat. No.: B122723
Get Quote
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Synthesis, Metabolism, and Toxicological Significance[1]

Executive Summary

1-Pyrenol, 6-nitro- (CAS: 1767-28-8), systematically known as 1-hydroxy-6-nitropyrene (1-OH-
6-NP), is a critical metabolite and environmental degradation product of 1-nitropyrene (1-NP).
As 1-NP is the predominant nitrated polycyclic aromatic hydrocarbon (nitro-PAH) in diesel
exhaust, its hydroxylated derivatives serve as essential biomarkers for assessing human
exposure to combustion emissions.

This guide provides a comprehensive technical analysis of 1-OH-6-NP, detailing its chemical
synthesis, metabolic formation via cytochrome P450 pathways, mutagenic potential, and
validated analytical protocols for its quantification in biological matrices.

Chemical Identity & Physicochemical Properties

1-OH-6-NP is a bifunctional pyrene derivative characterized by a hydroxyl group at the C1
position and a nitro group at the C6 position. This substitution pattern significantly alters its
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electron distribution compared to the parent 1-nitropyrene, influencing its solubility, reactivity,
and interaction with biological macromolecules.

Property Data

Systematic Name 1-Hydroxy-6-nitropyrene

1-Pyrenol, 6-nitro-; 6-Nitro-1-pyrenol; 1-OH-6-

Synonyms
ynony NP
CAS Registry Number 1767-28-8
Molecular Formula C16HaNOs3
Molecular Weight 263.25 g/mol
Appearance Yellow to orange crystalline solid
N Soluble in DMSO, acetone, methanol; Poorly
Solubility ]
soluble in water
1-Nitropyrene (Parent); 1-Hydroxypyrene
Key Analogs (Biomarker); 1-Hydroxy-3-nitropyrene (Isomer);

1-Hydroxy-8-nitropyrene (Isomer)

Synthesis & Production Protocols

Production of 1-OH-6-NP for research standards typically follows two distinct pathways:
chemical synthesis (for high purity/yield) and photochemical generation (mimicking
environmental degradation).

3.1 Chemical Synthesis Protocol

Direct nitration of pyrene yields 1-nitropyrene, but introducing a hydroxyl group at a specific
position on the nitrated ring is synthetically challenging due to directing effects. A proven multi-
step protocol involves the oxidation of pyrene followed by nitration.[2]

Protocol: Lead Tetraacetate Oxidation Route

o Acetoxylation (Protection/Activation):

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://patents.google.com/patent/CN103755571A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[e]

Reagents: Pyrene (2.0 g), Lead Tetraacetate (1.2 g).

o

Solvent: Toluene:Acetic Acid (9:1 v/v).[3]

Conditions: Reflux at 80°C for 6 hours.

[¢]

[¢]

Mechanism: Radical acetoxylation yields 1-acetoxypyrene.

[e]

Purification: Silica gel column chromatography (Eluent: 10% Benzene in Hexane).

 Nitration:
o Substrate: 1-Acetoxypyrene.[3]
o Reagents: Nitric Acid / Acetic Acid mixture.
o Conditions: Stir at 30°C.

o Mechanism: Electrophilic aromatic substitution. The acetoxy group directs the nitro group
to the ortho and para positions relative to itself (positions 2, 6, and 8 on the pyrene ring).

o Hydrolysis (Deprotection):
o Reagents: Sodium Acetate in Methanol: THF (1:1).
o Conditions: Room temperature, 20 minutes.

o Product: A mixture of isomers: 1-hydroxy-3-nitropyrene, 1-hydroxy-6-nitropyrene, and 1-
hydroxy-8-nitropyrene.[3][4]

o Final Purification:

o Isomers must be separated via High-Performance Liquid Chromatography (HPLC) using a
C18 reverse-phase column and a Methanol/Water gradient.

3.2 Photochemical Formation

In the environment, 1-OH-6-NP is formed via the photo-oxidation of 1-nitropyrene adsorbed on
particulate matter.
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e Mechanism: Irradiation (UV-A/Visible) of 1-NP leads to a nitro-to-nitrite rearrangement
followed by homolytic cleavage, generating a pyrenoxy radical that resolves into
hydroxynitropyrenes.

» Relevance: This pathway explains the presence of 1-OH-6-NP in ambient air samples,
distinct from metabolic production.

Metabolic Pathways (Bioactivation)

The toxicity of 1-nitropyrene is largely dependent on its metabolic activation. Upon inhalation or
ingestion, 1-NP is metabolized by Cytochrome P450 enzymes (Phase I) and Nitroreductases.

o Oxidative Pathway (Major): CYPs (specifically CYP2A13 and CYP2E1) hydroxylate the
pyrene ring. Hydroxylation at the C6 and C8 positions is favored, generating 1-OH-6-NP and
1-OH-8-NP.

e Reductive Pathway: Nitroreductases reduce the nitro group to an amine (1-aminopyrene),
which can be N-acetylated.

e Conjugation (Phase Il): The hydroxyl group of 1-OH-6-NP serves as a handle for
Glucuronosyltransferases (UGTs) and Sulfotransferases (SULTS), forming water-soluble
conjugates for urinary excretion.
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Figure 1: Metabolic biotransformation of 1-Nitropyrene illustrating the specific formation of the
1-Hydroxy-6-nitropyrene isomer via oxidative pathways.[5][6]

Toxicology & Mechanism of Action[10]

1-OH-6-NP is not merely an excretion product; it retains toxicological activity.

» Mutagenicity: Unlike the parent 1-NP, which is a potent direct-acting mutagen in Salmonella
typhimurium (Ames test), the hydroxy-nitropyrenes (including 1-OH-6-NP) typically require
metabolic activation (S9 fraction) to exhibit mutagenicity. The hydroxyl group alters the redox
potential of the nitro group, often requiring further activation (e.g., O-acetylation) to bind
DNA.

o Endocrine Disruption: Recent studies indicate that hydroxylated nitropyrenes, including 1-
OH-6-NP, exhibit anti-estrogenic and anti-androgenic activity, classifying them as potential
endocrine-disrupting chemicals (EDCs).[4]

 DNA Adducts: The ultimate carcinogenic forms are often N-hydroxy-amino derivatives. 1-OH-
6-NP can be reduced to 1-hydroxy-6-aminopyrene, which can form covalent adducts with
guanine residues in DNA, leading to replication errors.

Structure-Activity Relationship (SAR):

Analog Mutagenicity (Ames TA98) Mechanism
) . . ) Nitroreduction -> N-
1-Nitropyrene High (Direct-acting) .
hydroxyarylamine
1-Hydroxypyrene Non-mutagenic Biomarker of exposure only
Requires activation; weaker
1-OH-6-NP Moderate (S9-dependent)

nitroreductase substrate

| 1-OH-3-NP | Moderate (S9-dependent) | Similar to 6-isomer; steric differences |

Analytical Methodologies
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Quantification of 1-OH-6-NP in urine is the gold standard for monitoring exposure to nitro-

PAHSs. The following protocol ensures high specificity and sensitivity.

Protocol: Urinary Extraction and LC-MS/MS Detection

1.

Sample Preparation:

Hydrolysis: Treat urine (5 mL) with

-glucuronidase/arylsulfatase (from Helix pomatia) at 37°C for 12 hours. This cleaves the
Phase Il conjugates, releasing free 1-OH-6-NP.

Internal Standard: Spike with deuterated standard (e.g., 1-Hydroxypyrene-d9 or 1-
Nitropyrene-d9).[7]

. Selective Extraction (Blue Rayon):

Blue Rayon: Use copper phthalocyanine trisulfonate adsorbed on rayon (Blue Rayon). This
material selectively binds planar polycyclic aromatic compounds.

Adsorption: Shake hydrolyzed urine with Blue Rayon (50 mg) for 30 mins.
Wash: Wash rayon with water/methanol to remove non-planar interferents.

Elution: Elute target analytes using Methanol:Ammonia (50:1).

. Cleanup:

Pass eluate through a Silica or Alumina SPE cartridge to remove polar impurities. Evaporate
to dryness under Nitrogen. Reconstitute in mobile phase.

. LC-MS/MS Parameters:

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 pum).

Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

lonization: Electrospray lonization (ESI) in Negative Mode.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.researchgate.net/publication/6256187_Identification_and_Quantification_of_1-Nitropyrene_Metabolites_in_Human_Urine_as_a_Proposed_Biomarker_for_Exposure_to_Diesel_Exhaust
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Transitions (MRM):

o Precursor lon: m/z 262 [M-H]~

o Product lons: m/z 232 [M-H-NO]~ (Loss of NO), m/z 246 [M-H-O]~.
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Figure 2: Analytical workflow for the extraction and quantification of 1-OH-6-NP from human
urine samples.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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